Cas no 2219374-24-8 (3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219374-24-8
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 5862183
• PubChem ID: 165824278
• Update Time: 2025-10-28

3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid
• EN300-1708074
• 2219374-24-8

• Inchi： 1S/C13H18N2O4S/c1-12(2,3)19-11(18)15-13(9-6-14-7-20-9)4-8(5-13)10(16)17/h6-8H,4-5H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： BSYSZZBBEIULMZ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-24-8)

3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-24-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and functional groups, exhibits promising properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) moiety and a thiazole ring. The Boc group is commonly used in organic synthesis to protect amino functionalities, ensuring that the amino group remains unreactive during subsequent synthetic steps. The thiazole ring, on the other hand, is known for its biological activity and has been widely explored in the development of pharmaceuticals.

Recent studies have highlighted the potential of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid in various therapeutic areas. One notable application is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and survival. The cyclobutane core and the thiazole ring contribute to the compound's ability to interact with these pathways, making it a promising lead for further drug development.

In addition to its antitumor properties, 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid has also shown potential in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. This dual functionality—antitumor and anti-inflammatory—makes it a versatile candidate for drug development.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid involves several well-established synthetic routes. One common approach involves the reaction of a suitably functionalized cyclobutane derivative with a thiazole-containing reagent, followed by protection of the amino group with tert-butoxycarbonyl chloride. The resulting protected compound can then be deprotected under acidic conditions to yield the final product. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid have been extensively studied to understand its behavior in different environments. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. These properties are crucial for its formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of pharmacokinetics, preliminary studies have shown that 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with major metabolites being excreted through urine and feces. These pharmacokinetic characteristics suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid in human subjects. Early-phase trials have demonstrated promising results with minimal adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1,3-thiazol-5-yl)cyclobutane-1-carboxylic acid (CAS No. 2219374-24-8) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.